Cas no 230615-59-5 (2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine)

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine structure
230615-59-5 structure
Product Name:2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine
CAS No:230615-59-5
MF:C13H10F3N3O5
MW:345.230813503265
MDL:MFCD10566032
CID:67119
PubChem ID:21864744
Update Time:2025-04-18

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

    • 1-(7,8-Dinitro-4,5-dihydro-1H-1,5-methanobenzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone
    • 1-(4,5-Dinitro-10-azatricyclo[6.3.1.0]dodeca-2,4,6-trien-10-yl)-2,2,2-trifluoroethanone
    • 2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine
    • 1-(4,5-DINITRO-10-AZA-TRICYCLO[6.3.1.0]DODECA-2,4,6-TRIEN-10-YL)-2,2,2-TRIFLUORO-ETHANONE
    • 1-(7,8-Dinitro-4,5-dihydro-1H-1,5-methanobenzo-[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone
    • 2,3,4,5-Tetrahydro-7
    • 1-(4,5-dinitro-10-aza-tricyclo[6.3.1.0(2,7)]dodeca-2(7),3,5-triene-10-yl)-2,2,2-trifluoro-ethanone
    • Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)-
    • 3-(Trifluoroacetyl)-7,8-dinitro-4,5-dihydro-1H-1,5-methanobenzo[d]azepine
    • Ethanone,2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-di
    • J-014967
    • Vareniline
    • FT-0675012
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7), 3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • 1-(4,5-dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifloro-ethanone
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02,7 ]dodeca-2(7), 3,5-trien-10-yl)-2,2,2-triflouro-ethanone
    • BCP10356
    • 1-(4,5-dinitro-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-trien-10-yl)-2,2,2-trifluoroethanone
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene-10-yl)-2,2,2-trifluoro-ethanone
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02.7]dodeca-2(7), 3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • DTXSID90619029
    • AC-9011
    • 1-{4,5-DINITRO-10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2(7),3,5-TRIEN-10-YL}-2,2,2-TRIFLUOROETHAN-1-ONE
    • CS-B0006
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02.7]dodeca-2(7), 3,5-trien-10-yl)-2.2,2-trifluoro-ethanone
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02.7]dodeca-2(7),3.5-trien-10-yl)-2.2.2-trifluoro-ethanone
    • SY041559
    • 1-(4, 5-Dinitro-10-aza-tricyclo(6.3.1.02.7]dodeca-2(7), 3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • NS00005413
    • 1-(7,8-Dinitro-1,2,4,5-tetrahydro-3H-1,5-methano-3-benzazepin-3-yl)-2,2,2-trifluoroethan-1-one
    • AS-74544
    • MFCD10566032
    • 230615-59-5
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-triflouroethanone
    • 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-1,5-methano-3H-3-benzazepin-3-yl)ethanone
    • 1 -(4,5-dinitro-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • 7,8-Dinitro-2,3,4,5-tetrahydro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine
    • 1-(4,5-Dinitro-10-aza-tricyclo[6.3.1.02.7]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone
    • MFCD22208548
    • SCHEMBL1903629
    • AKOS016009780
    • 1-{4,5-DINITRO-10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2(7),3,5-TRIEN-10-YL}-2,2,2-TRIFLUOROETHANONE
    • MDL： MFCD10566032
    • Inchi： 1S/C13H10F3N3O5/c14-13(15,16)12(20)17-4-6-1-7(5-17)9-3-11(19(23)24)10(18(21)22)2-8(6)9/h2-3,6-7H,1,4-5H2
    • InChI Key： BDTXJBWOCIFUMR-UHFFFAOYSA-N
    • SMILES： FC(C(N1CC2C3C=C(C(=CC=3C(C1)C2)[N+](=O)[O-])[N+](=O)[O-])=O)(F)F

Computed Properties

  • Exact Mass: 345.05700
  • Monoisotopic Mass: 345.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.604
  • Boiling Point: 520.407 °C at 760 mmHg
  • Flash Point: 520.407 °C at 760 mmHg
  • Refractive Index: 1.584
  • PSA: 111.95000
  • LogP: 3.46270

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Pricemore >>

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2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Production Method

Production Method 1

230615-51-7 230615-51-7
230615-59-5 230615-59-5
853946-18-6 853946-18-6
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane ,  Water ;  0 °C; 10 min, 0 °C
1.2 Solvents: Dichloromethane ;  30 min, 0 °C; 2.5 h, 0 °C; 24 h, rt
Reference
Varenicline: An α4β2 Nicotinic Receptor Partial Agonist for Smoking Cessation
Coe, Jotham W.; et al, Journal of Medicinal Chemistry, 2005, 48(10), 3474-3477

Production Method 2

230615-52-8 230615-52-8
230615-59-5 230615-59-5
853946-18-6 853946-18-6
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  10 min, 0 °C; 3 h, 0 °C
2.1 Reagents: Trifluoromethanesulfonic acid ,  Nitric acid Solvents: Dichloromethane ,  Water ;  0 °C; 10 min, 0 °C
2.2 Solvents: Dichloromethane ;  30 min, 0 °C; 2.5 h, 0 °C; 24 h, rt
Reference
Varenicline: An α4β2 Nicotinic Receptor Partial Agonist for Smoking Cessation
Coe, Jotham W.; et al, Journal of Medicinal Chemistry, 2005, 48(10), 3474-3477

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Raw materials

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Preparation Products

2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine Related Literature

230615-59-5 (2,3,4,5-Tetrahydro-7,8-dinitro-3-(trifluoroacetyl)-1,5-methano-1H-3-benzazepine) Related Products

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